Synthesis and insecticidal activities of 5-deoxyavermectin B2a oxime ester derivatives†
RSC Advances Pub Date: 2018-01-22 DOI: 10.1039/C7RA13258A
Abstract
Three series of avermectin B2a oxime ester derivatives were synthesized using avermectin B2a as starting material. All of the compounds were characterized by 1H NMR, 13C NMR, and HRMS. Bioassay results indicated that some of the derivatives (8b, 8c, 8d, 8f, 11k, 11l, 14c, 14j) showed potent insecticidal activities against Myzus persicae, Caenorhabditis elegans, or Tetranychus cinnabarinus. As shown by initial insecticidal activity data, compound 8d showed excellent activities (>90%) against M. persicae and C. elegans, which were more potent than that of avermectin B2a. Compound 8d might be a lead compound for designing new avermectin B2a derivatives.
Recommended Literature
- [1] Characterization and simultaneous quantification of seven triterpenoid saponins in different parts of Xanthoceras sorbifolia Bunge by HPLC-ESI-TOF
- [2] Base catalyzed synthesis of bicyclo[3.2.1]octane scaffolds†
- [3] Boosting electrocatalytic oxygen evolution activity of bimetallic CoFe selenite by exposing specific crystal facets†
- [4] Blue-green emitting cationic iridium complexes with 1,3,4-oxadiazole cyclometallating ligands: synthesis, photophysical and electrochemical properties, theoretical investigation and electroluminescent devices†
- [5] Ceria loaded nanoreactors: a nontoxic superantioxidant system with high stability and efficacy†
- [6] Building mental models of a reaction mechanism: the influence of static and animated representations, prior knowledge, and spatial ability†
- [7] Characterization of coal-based fulvic acid and the construction of a fulvic acid molecular model†
- [8] Channel structure for guest inclusion based on hexameric assembly of thiacalix[4]arene analogue†
- [9] Calibration set selection method based on the “M + N” theory: application to non-invasive measurement by dynamic spectrum
- [10] Changing relations between proteins and osmolytes: a choice of nature
Journal Name：RSC Advances
research_products
-
CAS no.: 80189-44-2
